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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B1158687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Onitisin 2'-O-glucoside, a natural product with the CAS number 62043-53-2, is a

sesquiterpenoid glycoside. This technical guide provides a comprehensive overview of its

chemical properties, and available biological data. While specific quantitative data on the

biological activities of Onitisin 2'-O-glucoside is limited in publicly accessible literature, this

guide summarizes the known information and provides context based on related compounds

isolated from its natural source, Onychium japonicum. This document aims to serve as a

foundational resource for researchers and professionals in drug discovery and development.

Chemical and Physical Properties
Onitisin 2'-O-glucoside is a glycoside derivative of the sesquiterpenoid onitisin. Its chemical

structure is characterized by an indanone core linked to a glucose molecule. The key

physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 62043-53-2 [1]

Molecular Formula C₂₁H₃₀O₉

Molecular Weight 426.46 g/mol [1]

Synonyms

(S)-4-Hydroxy-2-

(hydroxymethyl)-2,5,7-

trimethyl-6-(2-

(((2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)ethyl)-2,3-

dihydro-1H-inden-1-one

[1]

Appearance Not Available [1]

Storage Temperature 2-8°C Refrigerator [1]

Shipping Conditions Ambient [1]

Natural Source and Isolation
Onitisin 2'-O-glucoside is a natural product isolated from the fern Onychium japonicum

(Thunb.) Kunze, a member of the Pteridaceae family. This fern is also known by common

names such as Carrot Fern and Cat's Claw Fern.[2][3] Phytochemical analyses of Onychium

japonicum have revealed the presence of a diverse array of secondary metabolites, including

flavonoids, alkaloids, saponins, tannins, and various glycosides.[4]

General Isolation Workflow
While a specific, detailed protocol for the isolation of Onitisin 2'-O-glucoside is not readily

available in the reviewed literature, a general workflow for isolating glycosides from plant

material can be described. This process typically involves extraction, fractionation, and

purification steps.
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Caption: General workflow for the isolation of glycosides.
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Structural Elucidation
The structure of Onitisin 2'-O-glucoside would be elucidated using a combination of

spectroscopic techniques.

Spectroscopic Data
Although the specific ¹H and ¹³C NMR data for Onitisin 2'-O-glucoside are not available in the

public domain, the structural confirmation would rely on the following analyses:

¹H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of

protons and their connectivity. Key signals would include those for the aromatic and aliphatic

protons of the indanone core and the characteristic signals of the glucose moiety.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number of carbon atoms

and their chemical environments.

2D NMR (COSY, HSQC, HMBC): To establish detailed correlations between protons and

carbons, confirming the connectivity within the aglycone and the glycosidic linkage.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,

confirming the molecular formula.

Biological Activity
While specific quantitative data on the biological activity of Onitisin 2'-O-glucoside is scarce,

studies on extracts of Onychium japonicum and related compounds suggest potential

therapeutic properties.

Potential Anticancer Activity
Onychium japonicum has been reported to possess cytotoxic compounds.[4] For instance, a

chalcone derivative extracted from this plant showed high cytotoxic activity against human

cervical cancer (HeLa) and hepatocellular carcinoma (BEL-7402) cell lines.[4] The general

class of cardiac glycosides has also been investigated for their anticancer properties.[5]

A general workflow for assessing the cytotoxic activity of a pure compound is outlined below.
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Caption: Workflow for in vitro cytotoxicity testing.

Potential Anti-inflammatory Activity
Two new cyathane diterpene glucosides isolated from Onychium japonicum were found to have

anti-inflammatory effects.[4] This suggests that other glycosides from this plant, such as

Onitisin 2'-O-glucoside, may also possess similar properties.

A common in vitro assay to screen for anti-inflammatory activity involves measuring the

inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.
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Caption: Workflow for in vitro NO inhibition assay.

Potential Antioxidant Activity
Phenolic compounds and flavonoids, which are present in Onychium japonicum, are well-

known for their antioxidant properties.[4] The antioxidant potential of Onitisin 2'-O-glucoside
could be evaluated using various in vitro assays.
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A standard method for determining antioxidant capacity is the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay.

Preparation of DPPH solution: Prepare a stock solution of DPPH in methanol. The

concentration is typically adjusted to obtain an absorbance of approximately 1.0 at 517 nm.

Sample preparation: Dissolve Onitisin 2'-O-glucoside in a suitable solvent (e.g., methanol

or DMSO) to prepare a stock solution, from which serial dilutions are made.

Assay: In a 96-well plate, add a specific volume of each sample dilution to the DPPH

solution. A positive control (e.g., ascorbic acid or Trolox) and a blank (solvent) should be

included.

Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30

minutes).

Measurement: Measure the absorbance of the solutions at 517 nm using a microplate

reader.

Calculation: The percentage of radical scavenging activity is calculated using the following

formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of

control] x 100

IC50 Determination: The IC50 value (the concentration of the compound that scavenges

50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the

sample concentrations.

Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the signaling

pathways modulated by Onitisin 2'-O-glucoside. However, based on the potential biological

activities of related compounds, several pathways could be of interest for future investigation.

Apoptosis Pathway: If Onitisin 2'-O-glucoside exhibits cytotoxic activity, it may induce

apoptosis through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Key

proteins to investigate would include the Bcl-2 family proteins (Bax, Bcl-2), caspases

(caspase-3, -8, -9), and cytochrome c.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1158687?utm_src=pdf-body
https://www.benchchem.com/product/b1158687?utm_src=pdf-body
https://www.benchchem.com/product/b1158687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Pathways: For anti-inflammatory activity, the NF-κB and MAPK signaling

pathways are central. Inhibition of these pathways would lead to a decrease in the

production of pro-inflammatory mediators such as NO, TNF-α, and IL-6.

Potential Anticancer Mechanism

Potential Anti-inflammatory Mechanism
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Caption: Postulated signaling pathways for Onitisin 2'-O-glucoside.

Conclusion and Future Directions
Onitisin 2'-O-glucoside is a natural product with a defined chemical structure. While its

biological activities have not been extensively studied, its origin from Onychium japonicum, a

plant with known medicinal properties, suggests that it may possess therapeutic potential.

Future research should focus on:

Complete structural elucidation: Publishing the full ¹H and ¹³C NMR spectral data.

Quantitative biological evaluation: Determining the IC50 values for its cytotoxic, anti-

inflammatory, and antioxidant activities.

Mechanism of action studies: Investigating the specific signaling pathways through which it

exerts its biological effects.

In vivo studies: Evaluating its efficacy and safety in animal models.
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This technical guide provides a starting point for researchers interested in exploring the

potential of Onitisin 2'-O-glucoside as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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